Cyclohexanecarboxylic acid [4-(4-isopropyl-phenyl)-thiazol-2-yl]-amide

• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol
• IUPAC Name: N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C19H24N2OS/c1-13(2)14-8-10-15(11-9-14)17-12-23-19(20-17)21-18(22)16-6-4-3-5-7-16/h8-13,16H,3-7H2,1-2H3,(H,20,21,22)
• InChI Key: LQDPHCKQWQMUGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CCCCC3

Description

Cyclohexanecarboxylic acid [4-(4-isopropyl-phenyl)-thiazol-2-yl]-amide is a useful research compound. Its molecular formula is C19H24N2OS and its molecular weight is 328.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Isopropyl-phenyl)-thiazol-2-yl amine (100 mg, 0.46 mmol) was acylated in CH2Cl2 using cyclohexane carbonyl chloride (85 μL, 0.57 mmol, 1.25 eq.) in the presence of excess pyridine. The reaction was quenched with sat. NH4Cl, extracted with EtOAc and dried over MgSO4. Purification by silica gel chromatography (10% EtOAc in hexanes) afforded 123 mgs cyclohexanecarboxylic acid [4-(4-isopropyl-phenyl)-thiazol-2-yl]-amide.